molecular formula C11H9N3O5S2 B2388444 2-Oxo-1,2-dihydrobenzo[cd]indole-6,8-disulfonamide CAS No. 301337-80-4

2-Oxo-1,2-dihydrobenzo[cd]indole-6,8-disulfonamide

Cat. No.: B2388444
CAS No.: 301337-80-4
M. Wt: 327.33
InChI Key: SSMUPGOKLKRIDQ-UHFFFAOYSA-N
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Description

2-Oxo-1,2-dihydrobenzo[cd]indole-6,8-disulfonamide is a complex organic compound with significant potential in various scientific fields. This compound is characterized by its unique structure, which includes an indole core with sulfonamide groups at positions 6 and 8. The molecular formula for this compound is C11H8N2O3S, and it has a molecular weight of 248.26 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Oxo-1,2-dihydrobenzo[cd]indole-6,8-disulfonamide typically involves multiple steps, starting from readily available precursorsThe reaction conditions often require controlled temperatures and the use of catalysts to ensure high yields and purity .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for efficiency, cost-effectiveness, and safety. Large-scale reactors and continuous flow systems are often employed to handle the increased volume of reactants and to maintain consistent reaction conditions .

Chemical Reactions Analysis

Types of Reactions

2-Oxo-1,2-dihydrobenzo[cd]indole-6,8-disulfonamide undergoes various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The conditions often involve specific temperatures, solvents, and catalysts to drive the reactions to completion .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfonic acids, while reduction may produce amines. Substitution reactions can introduce a wide range of functional groups, leading to diverse derivatives .

Scientific Research Applications

2-Oxo-1,2-dihydrobenzo[cd]indole-6,8-disulfonamide has numerous applications in scientific research:

    Chemistry: It is used as a building block for synthesizing more complex molecules and as a reagent in various organic reactions.

    Biology: It serves as a probe for studying biological processes and as a potential therapeutic agent.

    Medicine: It is investigated for its potential in treating diseases, particularly those involving inflammation and immune responses.

    Industry: It is used in the development of new materials and as a catalyst in industrial processes.

Comparison with Similar Compounds

Similar Compounds

  • 2-Oxo-1,2-dihydrobenzo[cd]indole-6-sulfonamide
  • 2-Oxo-1,2-dihydrobenzo[cd]indole-8-sulfonamide
  • 2-Oxo-1,2-dihydrobenzo[cd]indole-6,8-disulfonyl chloride

Uniqueness

This unique structure allows it to participate in a wider range of chemical reactions and to interact with multiple molecular targets, increasing its versatility in scientific research .

Biological Activity

2-Oxo-1,2-dihydrobenzo[cd]indole-6,8-disulfonamide is a synthetic compound that has garnered attention for its potential biological activities, particularly in the context of autoimmune diseases and inflammatory responses. This compound features an indole core with sulfonamide groups and is recognized for its ability to inhibit the retinoic acid receptor-related orphan receptor gamma (RORγ), a target implicated in various pathophysiological conditions.

Chemical Structure and Properties

The molecular formula of this compound is C11H8N2O3SC_{11}H_{8}N_{2}O_{3}S with a molecular weight of 248.26 g/mol. Its structural characteristics contribute to its biological activity, particularly the presence of sulfonamide groups which enhance its interaction with biological targets.

Target of Action : The primary target for this compound is RORγ, a nuclear receptor that plays a crucial role in regulating immune responses.

Mode of Action : The compound acts as an inhibitor of RORγ , leading to modulation of the Th17 cell differentiation pathway. This inhibition can suppress the overactive immune response associated with Th17-mediated autoimmune diseases such as psoriasis and asthma .

Biological Activity and Research Findings

Recent studies have demonstrated significant biological activities associated with this compound and its analogs:

  • Inhibition of TNF-α : Research indicates that derivatives of this compound can act as potent inhibitors of tumor necrosis factor-alpha (TNF-α), a cytokine involved in systemic inflammation. For example, one analog exhibited an IC50 value of 14 μM, demonstrating stronger activity than previously known inhibitors .
  • RORγ Inhibition : Compounds derived from this scaffold have shown micromolar inhibitory concentrations against RORγ, indicating their potential therapeutic applications in treating autoimmune diseases. Specific derivatives have been noted for their efficacy in binding to the ligand-binding domain of RORγ .

Case Studies

Several studies highlight the effectiveness of this compound in various biological assays:

  • Study on Inflammatory Responses : A study evaluating the compound's effect on Th17 cells showed that it could significantly reduce interleukin-17 (IL-17) production, which is critical in mediating inflammatory responses in autoimmune conditions .
  • Analog Development : In a comparative analysis involving multiple analogs, one derivative was found to have an IC50 value of 3 μM against TNF-α, marking it as one of the most potent inhibitors reported in recent literature .

Applications in Scientific Research

The versatility of this compound extends across several fields:

  • Medicinal Chemistry : The compound serves as a lead structure for developing new therapeutic agents targeting autoimmune disorders.
  • Biological Probes : It is utilized as a probe for studying various biological processes related to immune modulation and inflammation.

Properties

IUPAC Name

2-oxo-1H-benzo[cd]indole-6,8-disulfonamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H9N3O5S2/c12-20(16,17)7-4-8(21(13,18)19)10-9-5(7)2-1-3-6(9)11(15)14-10/h1-4H,(H,14,15)(H2,12,16,17)(H2,13,18,19)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SSMUPGOKLKRIDQ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC2=C3C(=C1)C(=O)NC3=C(C=C2S(=O)(=O)N)S(=O)(=O)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H9N3O5S2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

327.3 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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